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Compound of Interest

Compound Name: 5-Amino-1-hexanol

Cat. No.: B13262649

Get Quote

Part 1: Executive Summary & Molecular Identity[1]

[2]

6-Amino-1-hexanol (C6H15NO) is a bifunctional aliphatic building block critical in the synthesis
of polymers (e.g., poly(ester amides)), pharmaceutical linkers (PROTACSs), and surfactants.[1]

Its dual functionality—possessing both a primary amine and a primary alcohol—presents
unique spectroscopic challenges, particularly regarding hydrogen bonding and proton
exchange in NMR analysis.[2]

This guide provides a validated spectroscopic framework for researchers isolating or utilizing
this compound.[1][2] The data presented below synthesizes experimental standards with
mechanistic interpretation to ensure accurate identification and purity assessment.

Molecular Profile
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Property Data Notes
IUPAC Name 6-Aminohexan-1-ol
CAS Number 4048-33-3
Molecular Weight 117.19 g/mol
Appearance White crystalline solid Hygroscopic; MP: 54-58 °C
N DMSO, Methanol, Water, Amine/Alcohol groups induce
Solubility )
Chloroform strong H-bonding

Part 2: Nuclear Magnetic Resonance (NMR)

Spectroscopy[1][5]
Experimental Strategy: Solvent Selection
For 6-Amino-1-hexanol, solvent choice dictates the visibility of exchangeable protons (-OH and

“NH2).[1]

e CDCIs (Chloroform-d): Standard for carbon backbone assignment.[1][2] Exchangeable
protons often appear as broad, variable singlets or may be invisible due to rapid exchange.

[2]

e DMSO-ds: Recommended if full characterization of -OH and -NHz protons is required, as
hydrogen bonding is disrupted less than in protic solvents, often sharpening these peaks.[1]

e D20 Shake: Essential for confirming the assignment of the 3.6 ppm and 2.7 ppm backbone
signals by eliminating the overlapping exchangeable protons.[2]

1H NMR Data (300 MHz, CDCls)

The spectrum is dominated by two distinct triplets at the termini of the hexyl chain, with a
central methylene envelope.[2]
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13C NMR Data (75 MHz, CDCls)
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The carbon spectrum displays 6 distinct signals. The symmetry of the internal chain often leads
to close chemical shifts for C3 and C4.[2]

Chemical Shift (6, ppm) Carbon Type Assignment

62.5 CH2 C1 (attached to Oxygen)

42.1 CH: C6 (attached to Nitrogen)
C5 (

33.6 CH:z

to Nitrogen)

C2(
32.6 CH2

to Oxygen)
26.6 CH2 C3/C4 (Internal)
25.6 CH: C4/C3 (Internal)

Visualization: NMR Assighment Logic

The following diagram illustrates the logical flow for assigning the NMR signals based on
electronegativity and shielding effects.

0 Deshielding p| 1H:~3.6 ppm ()
g ectronega 13C: ~62 ppm
A 6 Deshielding p| 1H:~2.7 ppm (1)
- od. Electronega 13C: ~42 ppm
Internal -CH2- Shielding p.| 1H: 1.3-1.6 ppm (m)
Shielded Region 13C: 25-33 ppm

Click to download full resolution via product page

Figure 1: NMR Assignment Logic based on electronegativity gradients.

Part 3: Mass Spectrometry (MS)[1]
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lonization & Fragmentation Strategy

In Electron lonization (El), aliphatic amines and alcohols follow specific fragmentation rules. For
6-Amino-1-hexanol, the nitrogen atom directs the fragmentation more strongly than the oxygen
atom due to its better ability to stabilize a positive charge (Stevenson's Rule).[1]

Key MS Peaks (El, 70 eV)

m/z Intensity Fragment lon Mechanistic Origin

-Cleavage: The C-C
bond adjacent to the
amine breaks, leaving
30 100% (Base Peak) the resonance-
stabilized iminium ion.
[1] This is the
diagnostic peak for

primary amines.

Molecular lon: Very
weak or absent.[1][2]
117 < 1% Aliphatic
alcohols/amines rarely
show strong molecular

ions in El.

Dehydration: Loss of
99 ~5-10% water from the alcohol

terminus.

Further chain

56 Variable )
fragmentation.[1][2]

Fragmentation Pathway Diagram

The dominance of the m/z 30 peak is a critical purity indicator.[2] If m/z 31 (

) is competitive in intensity, it may indicate contamination or an unusual ionization environment,
as the amine
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-cleavage is kinetically favored.[2]

Molecular lon (M+)
m/z 117

Fast Kinetics \Thermal/EI

Amine Alpha-Cleavage Alcohol Dehydration
(Dominant Pathway) (Minor Pathway)

1-C2 Bond Break  [Loss of H20
Base Peak Dehydration Peak
m/z 30 m/z 99
[CH2=NH2]+ [M - 18]+

Click to download full resolution via product page
Figure 2: Primary fragmentation pathways in Electron lonization (EI) MS.[1]

Part 4: Infrared (IR) Spectroscopy|[1]
Sample Preparation

Since 6-Amino-1-hexanol is a solid (MP ~56°C), IR is best performed using:
* ATR (Attenuated Total Reflectance): Direct analysis of the solid powder.[2]

o KBr Pellet: Grinding ~1-2 mg of sample with KBr.

Diagnostic Bands

The spectrum is characterized by a complex high-frequency region due to overlapping N-H and
O-H stretching vibrations.[1][2]
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Wavenumber (cm—*) Vibration Mode Description

Broad, strong band.[1] The

primary amine (

) usually shows two weak

3400 - 3200 O-H & N-H Stretch spikes (asymmetric/symmetric)
superimposed on the broad O-
H hydrogen-bonded envelope.
[11[2]
Strong, sharp bands
corresponding to methylene (
2930, 2860 C-H Stretch

) asymmetric and symmetric

stretching.[2]

Medium intensity band
1650 - 1560 N-H Bend (scissoring) characteristic of

primary amines.

Strong band, typical for
1060 - 1050 C-O Stretch .
primary alcohols.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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